Cas no 1049438-95-0 (1-(4-fluorophenyl)-4-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]piperazine)

• Product Name: 1-(4-fluorophenyl)-4-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]piperazine
• CAS No: 1049438-95-0
• MF: C₂₂H₁₈F₂N₄OS
• MW: 424.466330051422
• CID: 5906502
• PubChem ID: 42269953
• Update Time: 2025-05-23

1-(4-fluorophenyl)-4-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]piperazine
• [6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-[4-(4-fluorophenyl)piperazin-1-yl]methanone
• (6-(4-fluorophenyl)imidazo[2,1-b]thiazol-3-yl)(4-(4-fluorophenyl)piperazin-1-yl)methanone
• 1049438-95-0
• AKOS024504576
• F5269-0012

• Inchi： 1S/C22H18F2N4OS/c23-16-3-1-15(2-4-16)19-13-28-20(14-30-22(28)25-19)21(29)27-11-9-26(10-12-27)18-7-5-17(24)6-8-18/h1-8,13-14H,9-12H2
• InChI Key： MSVKVQRDYOCZMN-UHFFFAOYSA-N
• SMILES： S1C=C(C(N2CCN(C3C=CC(=CC=3)F)CC2)=O)N2C=C(C3C=CC(=CC=3)F)N=C12

Computed Properties

• Exact Mass: 424.11693871g/mol
• Monoisotopic Mass: 424.11693871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 69.1Ų

Additional information on 1-(4-fluorophenyl)-4-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]piperazine

Compound CAS No. 1049438-95-0: 1-(4-Fluorophenyl)-4-[6-(4-Fluorophenyl)Imidazo[2,1-b][1,3]Thiazole-3-Carbonyl]Piperazine

The compound with CAS No. 1049438-95-0, known as 1-(4-fluorophenyl)-4-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]piperazine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound is characterized by its complex structure, which includes a piperazine ring system and an imidazo[2,1-b][1,3]thiazole moiety. The presence of two fluorophenyl groups further enhances its unique properties.

Recent studies have highlighted the importance of imidazo[2,1-b][1,3]thiazole derivatives in drug discovery. These heterocyclic compounds are known for their ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). The integration of a piperazine ring into the structure of this compound adds another layer of complexity and functionality. Piperazine is a well-known scaffold in medicinal chemistry due to its ability to act as a linker between different functional groups and its potential to improve pharmacokinetic properties such as solubility and bioavailability.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the preparation of the imidazo[2,1-b][1,3]thiazole core through cyclization reactions and the subsequent coupling with the piperazine moiety via carbonyl linkages. The use of fluorine atoms in the phenyl groups not only increases the lipophilicity of the molecule but also plays a crucial role in optimizing its pharmacodynamic properties.

From a pharmacological perspective, this compound has shown promising activity in preliminary assays targeting various disease states. For instance, it has demonstrated moderate inhibitory effects on certain kinase enzymes that are implicated in cancer progression. Additionally, studies have indicated that this compound may possess anti-inflammatory properties due to its interaction with key inflammatory pathways.

The structural uniqueness of this compound makes it an attractive candidate for further exploration in drug development programs. Its ability to combine multiple functional groups within a single molecule allows for potential multitarget activity, which is highly desirable in modern therapeutic strategies. Furthermore, ongoing research is focused on optimizing the stereochemistry and substituent patterns to enhance both efficacy and safety profiles.

In terms of applications, this compound could serve as a lead molecule for developing novel therapeutics in areas such as oncology and inflammation. Its structural features also make it a valuable tool for studying receptor-ligand interactions and understanding the principles of drug design.

As research on this compound continues to advance, it is anticipated that new insights into its biological mechanisms will emerge. These findings will undoubtedly contribute to the broader field of medicinal chemistry and pave the way for innovative treatment options.